Cas no 2228797-85-9 (2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-yl(methyl)amine
• CAS No: 2228797-85-9
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 6121417
• PubChem ID: 165628030
• Update Time: 2025-10-29

2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-yl(methyl)amine
• EN300-1791195
• 2228797-85-9
• [2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-yl](methyl)amine

• Inchi： 1S/C10H18N2/c1-7-6-12-8(2)9(7)10(3,4)11-5/h6,11-12H,1-5H3
• InChI Key： YIEQXFZFVRMJKE-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)C1C(C)=CNC=1C

Computed Properties

• Exact Mass: 166.146998583g/mol
• Monoisotopic Mass: 166.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 27.8Ų

Additional information on 2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-yl(methyl)amine

Professional Introduction to Compound with CAS No. 2228797-85-9 and Product Name: 2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-yl(methyl)amine

The compound identified by the CAS number 2228797-85-9 and the product name 2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-yl(methyl)amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic amines, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly its pyrrole core and substituent groups, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

Recent studies have highlighted the importance of pyrrole derivatives in the development of novel therapeutic agents. The presence of two methyl groups at the 2 and 4 positions of the pyrrole ring, along with a propyl chain and a methylamine substituent, imparts specific steric and electronic characteristics to the molecule. These features are critical in determining its interactions with biological targets, such as enzymes and receptors. The compound's molecular structure suggests potential applications in modulating pathways associated with inflammation, neurodegeneration, and cancer.

In the realm of drug discovery, the synthesis and characterization of 2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-yl(methyl)amine have opened new avenues for research. The compound's ability to engage with various biological systems has been explored through both computational modeling and experimental techniques. Preliminary findings indicate that it may exhibit inhibitory effects on certain kinases and other enzymes involved in signal transduction. This has sparked interest among researchers looking for novel scaffolds to develop small-molecule inhibitors.

The pyrrole moiety is particularly noteworthy due to its prevalence in natural products and pharmacologically active compounds. Its aromaticity and ability to form hydrogen bonds make it an excellent candidate for binding to biological targets with high affinity. In addition, the substituent groups attached to the pyrrole ring can be tailored to enhance specific pharmacological properties. For instance, the propyl chain and methylamine group may contribute to solubility and metabolic stability, which are crucial factors in drug design.

Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-yl(methyl)amine. Techniques such as multi-step organic synthesis, including cross-coupling reactions and cyclization processes, have been employed to construct the desired framework. The optimization of these synthetic routes has been essential in achieving high yields and purity, which are necessary for downstream applications such as biological testing.

The potential therapeutic applications of this compound are multifaceted. Given its structural similarity to known bioactive molecules, it may serve as a lead compound for further derivatization. Medicinal chemists often modify such scaffolds to improve potency, selectivity, and pharmacokinetic profiles. The pyrrole derivative could be a key component in developing treatments for diseases where modulating enzyme activity is beneficial.

Investigations into the biological activity of 2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-yl(methyl)amine have revealed promising results in preclinical studies. In vitro assays have demonstrated its interaction with various protein targets, suggesting multiple mechanisms of action. These findings align with recent research trends that emphasize polypharmacicity as a strategy for developing more effective therapeutics. The compound's ability to engage with multiple pathways simultaneously could provide advantages over single-target drugs.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like 2228797-85-9 exemplifies this synergy, as it bridges fundamental chemical principles with applied biological research. By understanding the structure-function relationships of such molecules, scientists can design more targeted interventions for complex diseases.

Future directions in the research of this compound include exploring its role in disease models and conducting clinical trials to assess its safety and efficacy. The insights gained from these studies will be invaluable in determining whether it can transition from a laboratory curiosity to a viable therapeutic option. As synthetic methodologies continue to evolve, the accessibility of complex molecules like 2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-yl(methyl)amine will likely increase, fostering further innovation in drug discovery.

In conclusion, the compound identified by CAS number 2228797-85-9 represents a significant contribution to the field of chemical biology. Its unique structural features and promising biological activities make it a compelling subject for further research. As our understanding of molecular interactions deepens, compounds like this one will continue to play a crucial role in advancing therapeutic strategies across various medical disciplines.